2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide
• InChI: InChI=1S/C21H19Cl2NO2S/c22-18-11-12-20(23)21(15-18)27(25,26)24-14-13-19(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-12,15,19,24H,13-14H2
• InChI Key: SKCPTOLWTAJXMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CCNS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl)C3=CC=CC=C3
• Molecular Formula: C21H19Cl2NO2S
• Molecular Weight: 420.4 g/mol

Description

2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide, also known as DPCPX, is a chemical compound that belongs to the class of xanthine derivatives. It is a potent and selective antagonist of the adenosine A1 receptor, which is involved in various physiological processes in the body. DPCPX has been extensively studied for its potential therapeutic applications in various diseases, including cardiovascular disorders, neurological disorders, and cancer.

Mechanism of Action

2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide exerts its pharmacological effects by selectively blocking the adenosine A1 receptor, which is a G protein-coupled receptor that is widely distributed in various tissues and organs. Adenosine A1 receptors play a critical role in regulating various physiological processes, including neurotransmission, cardiovascular function, and immune response. By blocking the adenosine A1 receptor, 2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide can modulate these processes and potentially provide therapeutic benefits in various diseases.
Biochemical and Physiological Effects:
2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide has been shown to have a range of biochemical and physiological effects in various tissues and organs. It has been shown to increase heart rate and blood pressure by blocking the adenosine A1 receptor in the cardiovascular system. 2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide has also been shown to modulate neurotransmitter release and synaptic transmission in the brain, potentially providing therapeutic benefits in neurological disorders. In addition, 2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide has been shown to modulate immune response and inflammation, making it a potential therapeutic agent in inflammatory diseases.

Advantages and Limitations for Lab Experiments

2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide has several advantages as a tool for scientific research. It is a potent and selective antagonist of the adenosine A1 receptor, allowing for precise modulation of this receptor in vitro and in vivo. 2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide has also been extensively studied, with a large body of literature supporting its use in various scientific applications. However, 2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide also has some limitations. It is a synthetic compound that may not fully replicate the physiological effects of endogenous adenosine A1 receptor ligands. In addition, 2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide may have off-target effects that could confound experimental results.

Future Directions

There are several future directions for research on 2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide. One potential area of investigation is the use of 2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide as a therapeutic agent in cardiovascular disorders. 2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide has been shown to modulate heart rate and blood pressure, and further studies could explore its potential benefits in conditions such as hypertension and heart failure. Another area of research could be the use of 2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide in neurological disorders such as epilepsy and Parkinson's disease. 2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide has been shown to modulate neurotransmitter release and synaptic transmission, and further studies could explore its potential therapeutic benefits in these conditions. Finally, future research could investigate the potential use of 2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide in inflammatory diseases. 2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide has been shown to modulate immune response and inflammation, and further studies could explore its potential benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Scientific Research Applications

2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide has been extensively used in scientific research to investigate the role of adenosine A1 receptors in various physiological processes and diseases. It has been shown to have potent and selective antagonistic activity against the adenosine A1 receptor, making it a valuable tool for studying the function of this receptor in vitro and in vivo. 2,5-dichloro-N-(3,3-diphenylpropyl)benzenesulfonamide has been used to investigate the role of adenosine A1 receptors in cardiovascular disorders such as hypertension and ischemia-reperfusion injury, as well as neurological disorders such as epilepsy and Parkinson's disease.